Cas no 1803815-29-3 (1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene)

• Product Name: 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene
• CAS No: 1803815-29-3
• MF: C₇H₃Br₂F₂NO₃
• MW: 346.908427476883
• CID: 4976907
• Update Time: 2025-06-07

1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene

• Inchi： 1S/C7H3Br2F2NO3/c8-3-1-2-4(9)6(15-7(10)11)5(3)12(13)14/h1-2,7H
• InChI Key： LWGWNNJOQHSNSO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OC(F)F)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 4.1
• Topological Polar Surface Area: 55

Additional information on 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene

Introduction to 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene (CAS No. 1803815-29-3)

1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene, identified by the chemical formula C₆H₂Br₂FNO₄ and assigned the CAS number 1803815-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitroaromatics, which are widely studied for their unique electronic properties and potential applications in medicinal chemistry. The presence of multiple halogen atoms and a nitro group in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene include two bromine atoms at the 1 and 4 positions of the benzene ring, a difluoromethoxy group at the 2 position, and a nitro group at the 3 position. This arrangement creates a highly reactive platform for further chemical modifications, such as cross-coupling reactions, nucleophilic substitutions, and functional group interconversions. These properties have made it a subject of interest in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

In recent years, there has been growing research interest in halogenated aromatic compounds due to their role as key intermediates in organic synthesis. The halogen atoms in 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene can participate in various synthetic transformations, including Suzuki-Miyaura coupling, Stille coupling, and Sonogashira coupling, which are essential for constructing biaryl structures found in many biologically active compounds. Additionally, the electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic ring at certain positions, facilitating selective functionalization.

One of the most compelling aspects of 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene is its potential application in medicinal chemistry. Researchers have explored its use as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The nitro group can be reduced to an amine, which can then be further functionalized to introduce additional pharmacophores. Similarly, the bromine atoms can be displaced by nucleophiles to introduce new substituents with tailored biological activities.

The difluoromethoxy group is another key feature that contributes to the versatility of 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene. This moiety is known to enhance metabolic stability and binding affinity in drug candidates. It has been incorporated into numerous lead compounds that have advanced into clinical trials due to its ability to improve pharmacokinetic profiles. The combination of these functional groups makes this compound a valuable building block for medicinal chemists seeking to develop novel therapeutics.

From a materials science perspective, 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene has also shown promise in the development of organic electronic materials. Halogenated aromatic compounds are often used in the synthesis of organic semiconductors and light-emitting diodes (OLEDs) due to their ability to form stable conjugated systems. The electron-withdrawing groups present in this compound can modulate charge transport properties, making it suitable for applications in optoelectronic devices. Additionally, its high thermal stability allows it to be processed under conditions that are typical for polymer-based materials.

The synthesis of 1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as nitrobenzene or bromobenzene derivatives, researchers can employ a series of halogenation and methylation reactions to construct the desired structure. The use of fluorinating agents like hydrogen fluoride or potassium fluoride allows for the introduction of fluorine atoms with high selectivity. These synthetic strategies underscore the compound's role as a versatile intermediate in industrial-scale chemical manufacturing.

In conclusion,1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene (CAS No. 1803815-29-3) is a multifunctional compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features enable diverse synthetic transformations and biological activities, making it an indispensable tool for researchers seeking to develop innovative drugs and advanced materials. As our understanding of molecular interactions continues to evolve,1,4-Dibromo-2-difluoromethoxy-3-nitrobenzene is likely to remain at the forefront of scientific exploration.